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Compound of Interest

Compound Name: cis-2-Heptene

Cat. No.: B123394

Essential Safety and Handling Guide for cis-2-
Heptene

This document provides immediate and essential safety and logistical information for
researchers, scientists, and drug development professionals handling cis-2-Heptene. It
outlines the necessary personal protective equipment (PPE), safe operational procedures, and
disposal plans to ensure the safe and compliant use of this chemical in a laboratory setting.

Hazard Summary

cis-2-Heptene is a highly flammable liquid and vapor that can cause skin, eye, and respiratory
irritation.[1][2][3] It may be fatal if swallowed and enters the airways.[1] It is also toxic to aquatic
life with long-lasting effects.[1] Therefore, strict adherence to safety protocols is mandatory.

Physical and Safety Properties

A summary of the key quantitative data for cis-2-Heptene is presented below for easy
reference.
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Property Value Source
Molecular Formula C7Haia [415]
CAS Number 6443-92-1 [4]16]
Boiling Point 98-99 °C [21[7]
Flash Point -6 °C (21.2 °F) - closed cup

Density 0.708 g/mL at 25 °C [7]
Vapor Pressure 87 mmHg at 37.7 °C [2][8]

Insoluble in water; Soluble in

Solubil organic solvents like acetone,
olubility

alcohol, benzene, chloroform,

and ether.[4][7]

Personal Protective Equipment (PPE)

The following table outlines the minimum required PPE for handling cis-2-Heptene.
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. Specification/Stand
Body Part Required PPE d Source
ar
Safety goggles with Must conform to EN
Eyes/Face side-shields or a full 166 (EU) or NIOSH [9]
face shield. (US) standards.
Appropriate for
Chemical resistant PPIOP o
Hands flammable liquids and  [1]
gloves. )
organic solvents.
Flame retardant and
o ] Wear suitable
Body antistatic protective

clothing; lab coat.

protective clothing.[2]

Respiratory

Chemical respirator
with organic vapor
cartridge and full

facepiece.

Use in a well-
ventilated area. If
exposure limits are
exceeded or irritation
is experienced, a full-
face respirator is
necessary.[1][4][9] For
emergencies or long-
duration operations, a
self-contained
breathing apparatus
(SCBA) may be
required.[4]

Operational and Disposal Plans

A clear, step-by-step process is crucial for the safe handling and disposal of cis-2-Heptene.

Experimental Protocol: Safe Handling of cis-2-Heptene

This protocol details the essential steps for safely managing cis-2-Heptene in a laboratory

environment.

1. Preparation and Engineering Controls:
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Ensure a well-ventilated work area, preferably a chemical fume hood.[1][4]
Verify that a safety shower and eyewash station are readily accessible and operational.

Remove all potential ignition sources from the work area, such as open flames, sparks, and
hot surfaces.[1][10]

Use explosion-proof electrical and ventilating equipment.[9][10]

Ground and bond all containers and receiving equipment to prevent static discharge.[1][9]
. Donning Personal Protective Equipment (PPE):

Before handling the chemical, put on all required PPE as specified in the table above.
. Handling the Chemical:

Handle and store the contents under an inert gas.[1]

Use non-sparking tools for all operations.[1][9]

Avoid breathing mist or vapor.[1]

Dispense the chemical carefully to avoid splashing.

Keep the container tightly closed when not in use.[1][10]
. In Case of a Spill:

Keep unnecessary personnel away from the spill area.

Eliminate all ignition sources.[1]

Ventilate the area.

Wear appropriate protective equipment during cleanup.[1]

Absorb the spill with an inert, non-combustible material and place it in a suitable container for
disposal.
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5. First Aid Procedures:

« If inhaled: Move the person to fresh air. Call a poison center or doctor if you feel unwell.[1]
[11]

« If on skin: Take off immediately all contaminated clothing. Rinse the skin with water/shower.
Get medical attention if irritation develops and persists.[1]

e If in eyes: Immediately flush eyes with plenty of water for at least 15 minutes. Remove
contact lenses if present and easy to do. Get medical attention if irritation develops and
persists.[1][11]

« If swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting.[1]

Disposal Plan

All waste containing cis-2-Heptene must be treated as hazardous waste.
1. Waste Collection:

o Collect all cis-2-Heptene waste, including contaminated materials, in a designated, properly
labeled, and sealed container.

e Do not mix with other waste.

2. Storage of Waste:

» Store the waste container in a cool, dry, and well-ventilated area away from ignition sources.
e The storage area should be clearly marked as a hazardous waste collection point.

3. Disposal:

» Dispose of the contents and container at a licensed waste disposal site in accordance with
local, state, and federal regulations.[1]

e Do not allow the material to drain into sewers or water supplies.[1]
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Workflow and Logic Diagrams

The following diagram illustrates the logical workflow for the safe handling of cis-2-Heptene.
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Caption: Workflow for Safe Handling of cis-2-Heptene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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